Cas no 1396843-28-9 (N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1396843-28-9
• MF: C₂₁H₂₄N₆O₂
• MW: 392.454263687134
• CID: 5961138
• PubChem ID: 71793957
• Update Time: 2025-10-30

N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide
• N-[1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]-2-methylpyrazole-3-carboxamide
• F6247-0996
• N-(1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)-1-methyl-1H-pyrazole-5-carboxamide
• VU0541038-1
• 1396843-28-9
• N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide
• AKOS024544415

• Inchi： 1S/C21H24N6O2/c1-26-18(9-12-22-26)21(28)23-15-10-13-27(14-11-15)20-8-7-17(24-25-20)16-5-3-4-6-19(16)29-2/h3-9,12,15H,10-11,13-14H2,1-2H3,(H,23,28)
• InChI Key： BLRBWLNKNRPAIT-UHFFFAOYSA-N
• SMILES： N1=CC=C(C(NC2CCN(C3=NN=C(C4=CC=CC=C4OC)C=C3)CC2)=O)N1C

Computed Properties

• Exact Mass: 392.19607403g/mol
• Monoisotopic Mass: 392.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide

Professional Introduction to N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396843-28-9)

N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1396843-28-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, featuring a pyrazole core linked to a pyridazine and piperidine moiety, suggests potential biological activity that warrants in-depth investigation.

The compound's structure is characterized by several key functional groups, including a 1-methyl-1H-pyrazole-5-carboxamide moiety, which is known to exhibit various pharmacological effects. The presence of a 2-methoxyphenyl group in the pyridazine ring adds another layer of complexity, potentially influencing its solubility, metabolic stability, and overall bioavailability. These features make N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide an intriguing subject for synthetic chemists and medicinal biologists alike.

In recent years, there has been a growing interest in developing novel compounds with potential therapeutic applications. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and biological activity. Research has shown that pyrazole derivatives can interact with multiple biological targets, making them valuable candidates for the treatment of various diseases. The specific arrangement of atoms in N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide may contribute to its ability to modulate these targets effectively.

The compound's synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the pyridazine and piperidine units into the molecular framework necessitates careful selection of reagents and catalysts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired bonds efficiently. These methods not only enhance the yield but also minimize unwanted side products, ensuring the compound's suitability for further biological evaluation.

The pharmacological potential of N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yl}-1-methyl-1H-pyrazole-5-carboxamide has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structure resembles known bioactive molecules that target inflammatory responses and cellular signaling cascades. These preliminary results are promising and warrant further investigation to elucidate its exact mechanism of action.

In addition to its pharmacological properties, the compound's chemical stability is another critical factor that influences its potential as a drug candidate. The presence of the amide group in the molecule can affect its degradation rate under various conditions. Studies have been conducted to assess its stability under different pH levels, temperatures, and storage conditions. These studies are essential for determining the compound's shelf life and ensuring its efficacy when administered in therapeutic settings.

The synthesis and characterization of N-{1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidin-4-yll}-1-methyl-lH-pyrazole-S-carboxamide also involve advanced analytical techniques to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to provide detailed structural information. These analyses are crucial for understanding the compound's behavior in biological systems and for guiding further modifications if necessary.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-{1--6-(2-methoxyphenyl)pyridazin--3-yll)piperidin--4-yll-l methyl-lH-pyrazole-S-carboxamide exemplifies how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and optimization.

Future research on this compound may focus on exploring its interactions with specific biological targets using computational modeling and high-throughput screening techniques. These approaches can help identify potential drug-like properties such as binding affinity, selectivity, and toxicity profiles. Additionally, studies may investigate the compound's pharmacokinetic properties to understand how it is absorbed, distributed, metabolized, and excreted by the body.

The potential applications of N-{l--6-(2 methoxyphenyl)pyridazin--3-yll)piperidin--4-yll-l methyl-lH-pyrazole-S-carboxamide are vast given its structural complexity and biological activity. It may serve as a lead compound for developing treatments against inflammatory diseases, infectious agents, or even cancerous conditions. As research progresses, it is expected that new derivatives will be synthesized to enhance its therapeutic efficacy while minimizing side effects.

In conclusion,N-{l--6-(2 methoxyphenyl)pyridazin--3-yll)piperidin--4-yll-l methyl-lH-pyrazole-S-carboxamide (CAS No.l 396843 -28 -9) is a structurally intriguing compound with significant pharmacological potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts Its synthesis characterization ,and preliminary biological evaluations highlight its promise as a therapeutic agent . As research continues ,this compound will likely play an important role in developing new treatments for various diseases .